Cas no 2858-66-4 (2-Propanone,1-(2R)-2-piperidinyl-)

• Product Name: 2-Propanone,1-(2R)-2-piperidinyl-
• CAS No: 2858-66-4
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 271186
• PubChem ID: 3034881
• Update Time: 2025-04-19

2-Propanone,1-(2R)-2-piperidinyl- Chemical and Physical Properties

Names and Identifiers

• 2-Propanone,1-(2R)-2-piperidinyl-
• (-)-pelletierine
• (R)-1-(2-Piperidyl)acetone
• 1-[(2R)-piperidin-2-yl]propan-2-one
• 2-Acetonylpiperidine
• 2-Propanone, 1-(2-piperidyl)-
• BRN 0080973
• Pelletierine, (R)-(-)-
• Punicine
• 2858-66-4
• PELLETIERINE [MI]
• E58YT08G4A
• 2-Propanone, 1-(2R)-2-piperidinyl-
• EINECS 220-673-6
• (R)-1-(piperidin-2-yl)propan-2-one
• NS00083259
• DTXSID101014415
• CHEBI:190182
• PD160461
• Q27893103
• PELLETIERINE, (-)-
• (R)-(-)-Pelletierine
• UNII-E58YT08G4A
• 5-21-06-00522 (Beilstein Handbook Reference)
• AKOS040740282
• (R)-Pelletierine
• SCHEMBL8116639
• Pelletierine; (±)-form
• Pelletierine; (R)-form
• Pelletierine

• Inchi： 1S/C8H15NO/c1-7(10)6-8-4-2-3-5-9-8/h8-9H,2-6H2,1H3
• InChI Key： JEIZLWNUBXHADF-UHFFFAOYSA-N
• SMILES： CC(CC1NCCCC1)=O

Computed Properties

• Exact Mass: 141.11545
• Monoisotopic Mass: 141.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1A^2
• XLogP3: 0.4

Experimental Properties

• Density: 0.9880
• Melting Point: 25°C
• Boiling Point: 258.27°C (rough estimate)
• Flash Point: 618.8°C
• Refractive Index: 1.4683 (estimate)
• PSA: 29.1
• LogP: 1.43640

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines